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Compound of Interest

Compound Name: Phytic acid hexasodium

Cat. No.: B15574131

Audience: Researchers, scientists, and drug development professionals.

Introduction Phytic acid sodium salt, also known as sodium phytate, is the salt of phytic acid, a
primary storage form of phosphorus found in many plant tissues, especially seeds and bran.[1]
In scientific research, it serves multiple roles, including as a potent chelator of divalent and
trivalent cations, a precursor for other inositol phosphates, and as a subject of study in fields
related to metabolic diseases, oncology, and neurology.[2][3][4] The preparation of accurate
and consistent stock solutions is fundamental for achieving reproducible and reliable
experimental outcomes. This document provides a comprehensive protocol for the preparation,
storage, and handling of phytic acid hexasodium salt agueous stock solutions.

Key Compound Properties

The following table summarizes essential data for phytic acid hexasodium salt, which should
be considered during protocol execution.
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Parameter Details Source(s)
Sodium Phytate, myo-Inositol
Synonyms ] ) [5][6]
hexakisphosphate sodium salt
CAS Number 14306-25-3 [51[7]
Appearance White powder [5][6]
] Water (H20), Deionized Water
Primary Solvent (51610811
(DI water)
50 mg/mL, yielding a clear to
Solubility in Water slightly hazy, colorless to light
yellow solution.
) 9.5 - 11.5 (for dodecasodium
Solution pH [51[6]
salt form)
Store at -20°C or 4°C. The
) compound is hygroscopic and
Solid Storage [2][5][6]
must be protected from
moisture.
Store in aliquots at -20°C.
] Solutions are stable for several
Stock Solution Storage [10]

months under these

conditions.

Experimental Protocol

This protocol outlines the steps for preparing a stock solution of phytic acid hexasodium salt.

The final concentration should be determined based on experimental needs.

Materials and Equipment

e Phytic acid hexasodium salt (powder form)

» High-purity deionized or molecular biology grade water

o Analytical balance
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¢ Volumetric flasks

o Appropriate pipettes

e Spatula and weighing boats

o Magnetic stirrer and stir bar

e \ortex mixer

* pH meter (optional, for applications sensitive to pH)

e Syringe and 0.22 um sterile filter (for sterile applications)

» Sterile, nuclease-free polypropylene tubes for aliquoting and storage

 Ultrasonic bath or water bath (optional, to aid dissolution)

Procedure

o Consult the Certificate of Analysis (CoA): Before starting, carefully review the CoA for your
specific lot of phytic acid hexasodium salt. Note the precise molecular weight (MW), purity,
and degree of hydration or sodiation, as this is critical for calculating molar concentrations.
The MW can vary significantly between lots.

o Calculate Required Mass: Use the following formula to determine the mass of powder
needed for your desired concentration and volume.

o Formula:Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular
Weight (g/mol)

o Example: To prepare 50 mL of a 100 mM stock solution using a compound with a CoA-
specified MW of 923.8 g/mol : Mass (g) = 0.1 mol/L x 0.050 L x 923.8 g/mol =4.619 g

e Weighing the Compound:

o Place a weighing boat on the analytical balance and tare.
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o Phytic acid sodium salt is hygroscopic; weigh the powder quickly and accurately to prevent
absorption of atmospheric moisture.[5][6]

o Record the final weight.

¢ Dissolution:

o Add approximately 80% of the final desired volume of high-purity water to a volumetric
flask containing a magnetic stir bar.

o Carefully transfer the weighed powder into the flask.

o Stir the mixture on a magnetic stirrer until the powder is fully dissolved. The process may
be slow.

o If dissolution is difficult, gentle warming in a 37°C water bath or brief sonication in an
ultrasonic bath can be used to aid solubility.[10]

e Final Volume Adjustment:

o Once the solute is completely dissolved, remove the stir bar (if used) and rinse it with a
small amount of the solvent, ensuring the rinse is collected in the flask.

o Carefully add the solvent to bring the solution to the final desired volume, ensuring the
bottom of the meniscus aligns with the calibration mark on the volumetric flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e pH Verification (Optional):

o For pH-sensitive applications, measure the pH of the stock solution. Be aware that the
solution will be inherently alkaline (pH 9.5-11.5).[5][6]

o If adjustment is necessary, use dilute HCl or NaOH. Note that altering the pH may impact
the compound's stability and chelating properties.

« Sterilization (Optional):
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o For use in cell culture or other sterile applications, the stock solution must be sterilized.

o Draw the solution into a sterile syringe and pass it through a 0.22 um syringe filter into a
sterile container.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, dispense the stock solution into single-use aliquots
in sterile polypropylene tubes.

o Label each tube clearly with the compound name, concentration, and preparation date.

o Store the aliquots at -20°C. The stock solution can be kept for several months under these
conditions.[10]

o Before use, thaw an aliquot at room temperature for at least one hour before opening the
vial.[10]

Workflow Diagram

The following diagram illustrates the key steps in the preparation protocol.
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Workflow for Phytic Acid Hexasodium Salt Stock Solution Preparation

1. Review Certificate of Analysis (CoA)
(Note MW, Purity)

'

2. Calculate Required Mass

3. Weigh Powder Accurately
(Hygroscopic - work quickly)

4. Dissolve in ~80% Final Volume of H20
(Use magnetic stirrer. Warm/sonicate if needed)

5. Adjust to Final Volume
(Use volumetric flask)

6. Optional Steps

If needed

Check/Adjust pH

Skip

Sterile Filter (0.22 pm)

7. Aliquot into Sterile Tubes

8. Store at -20°C

Click to download full resolution via product page

Caption: Protocol workflow for preparing phytic acid hexasodium salt stock solution.

Safety Precautions
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o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

e Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

e Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

 All products should be handled only by qualified personnel trained in laboratory procedures.

[516]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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